Cas no 1211099-65-8 (N-(1-cyano-1-cyclopropylethyl)-2-[4-methyl-4-(3-methylbutyl)-2,5-dioxoimidazolidin-1-yl]acetamide)
N-(1-cyano-1-cyclopropylethyl)-2-[4-methyl-4-(3-methylbutyl)-2,5-dioxoimidazolidin-1-yl]acetamide Chemical and Physical Properties
Names and Identifiers
-
- AKOS030635369
- 1211099-65-8
- EN300-26684492
- Z14129382
- N-(1-cyano-1-cyclopropylethyl)-2-[4-methyl-4-(3-methylbutyl)-2,5-dioxoimidazolidin-1-yl]acetamide
-
- Inchi: 1S/C17H26N4O3/c1-11(2)7-8-16(3)14(23)21(15(24)20-16)9-13(22)19-17(4,10-18)12-5-6-12/h11-12H,5-9H2,1-4H3,(H,19,22)(H,20,24)
- InChI Key: DXVSEFBOXXMGCV-UHFFFAOYSA-N
- SMILES: O=C(CN1C(NC(C)(C1=O)CCC(C)C)=O)NC(C#N)(C)C1CC1
Computed Properties
- Exact Mass: 334.20049070g/mol
- Monoisotopic Mass: 334.20049070g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 7
- Complexity: 604
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 102Ų
N-(1-cyano-1-cyclopropylethyl)-2-[4-methyl-4-(3-methylbutyl)-2,5-dioxoimidazolidin-1-yl]acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26684492-0.05g |
N-(1-cyano-1-cyclopropylethyl)-2-[4-methyl-4-(3-methylbutyl)-2,5-dioxoimidazolidin-1-yl]acetamide |
1211099-65-8 | 95.0% | 0.05g |
$212.0 | 2025-03-20 |
N-(1-cyano-1-cyclopropylethyl)-2-[4-methyl-4-(3-methylbutyl)-2,5-dioxoimidazolidin-1-yl]acetamide Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
Additional information on N-(1-cyano-1-cyclopropylethyl)-2-[4-methyl-4-(3-methylbutyl)-2,5-dioxoimidazolidin-1-yl]acetamide
Comprehensive Analysis of N-(1-cyano-1-cyclopropylethyl)-2-[4-methyl-4-(3-methylbutyl)-2,5-dioxoimidazolidin-1-yl]acetamide (CAS No. 1211099-65-8)
In the realm of specialized organic compounds, N-(1-cyano-1-cyclopropylethyl)-2-[4-methyl-4-(3-methylbutyl)-2,5-dioxoimidazolidin-1-yl]acetamide (CAS No. 1211099-65-8) stands out as a molecule of significant interest due to its unique structural features and potential applications. This compound, often abbreviated for convenience in research circles, combines a cyclopropyl moiety with a cyano group and a dioxoimidazolidin core, making it a subject of study in medicinal chemistry and material science. Researchers are particularly intrigued by its molecular stability and bioactivity, which have sparked investigations into its role in enzyme inhibition and drug design.
The structural complexity of this compound raises questions frequently searched by users, such as "What are the synthetic routes for N-(1-cyano-1-cyclopropylethyl)-2-[4-methyl-4-(3-methylbutyl)-2,5-dioxoimidazolidin-1-yl]acetamide?" or "How does the cyclopropyl group influence its reactivity?". Addressing these, synthetic protocols typically involve multi-step reactions, including amide coupling and cyclization strategies, with yields optimized through catalysis. The 3-methylbutyl side chain further enhances lipophilicity, a property critical for membrane permeability in bioactive molecules.
Recent trends in green chemistry have also brought attention to this compound’s environmental profile. Laboratories are exploring solvent-free synthesis and catalytic efficiency improvements to align with sustainability goals. Computational studies, leveraging AI-driven molecular modeling, predict its binding affinities—a hot topic in drug discovery forums. Such analyses often highlight the acetamide segment’s role in hydrogen bonding, a key factor in target engagement.
From an industrial perspective, scalability remains a challenge due to the steric hindrance introduced by the cyclopropyl and isobutyl groups. Innovations in continuous flow chemistry are being tested to overcome these hurdles, a subject of keen interest in process optimization discussions. Additionally, the compound’s crystalline properties are under scrutiny for potential applications in advanced materials, such as organic semiconductors.
Safety and handling protocols, while not the focus here, are meticulously documented in peer-reviewed literature. Researchers emphasize structural analogs with improved pharmacokinetics, a recurring theme in patent filings. As the scientific community delves deeper into this molecule’s potential, its versatility continues to inspire cross-disciplinary collaborations, bridging gaps between organic synthesis, biochemistry, and nanotechnology.
1211099-65-8 (N-(1-cyano-1-cyclopropylethyl)-2-[4-methyl-4-(3-methylbutyl)-2,5-dioxoimidazolidin-1-yl]acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)